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Compound of Interest

Compound Name: Vidofludimus

Cat. No.: B1631139 Get Quote

Essential Safety and Handling Guide for
Vidofludimus
Vidofludimus is an investigational small molecule inhibitor of dihydroorotate dehydrogenase

(DHODH) with potential anti-inflammatory and immunomodulating properties.[1] As a potent

compound, adherence to strict safety protocols is imperative to ensure the well-being of

laboratory personnel and to prevent environmental contamination. This guide provides

comprehensive, step-by-step procedures for the safe handling, storage, and disposal of

Vidofludimus in a research and development setting.

Hazard Identification and Classification
According to the Material Safety Data Sheet (MSDS), Vidofludimus is classified with the

following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[2]

It is crucial to avoid inhalation, ingestion, and direct contact with skin and eyes.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1631139?utm_src=pdf-interest
https://www.benchchem.com/product/b1631139?utm_src=pdf-body
https://www.benchchem.com/product/b1631139?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vidofludimus
https://www.benchchem.com/product/b1631139?utm_src=pdf-body
https://www.benchchem.com/product/b1631139?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7752.html
https://dcchemicals.com/msds/MSDS_DC7752.html
https://dcchemicals.com/msds/MSDS_DC7752.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) and
Engineering Controls
The handling of potent compounds like Vidofludimus necessitates a multi-layered approach to

safety, combining appropriate PPE with robust engineering controls.

Required Personal Protective Equipment
All personnel must be trained in the proper use of the following PPE before handling

Vidofludimus:[3][4]

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. It is

recommended to use double gloves, with the outer pair being disposed of immediately after

handling the compound.

Eye Protection: ANSI Z87.1 compliant safety glasses with side shields are the minimum

requirement.[5] For procedures with a risk of splashing, chemical splash goggles or a face

shield should be used.

Lab Coat: A clean, buttoned lab coat, preferably a disposable one made of a protective

material like Tyvek®, should be worn to protect against skin contact.[6]

Respiratory Protection: For procedures that may generate dust or aerosols, such as

weighing or preparing solutions, a NIOSH-approved respirator is necessary. An N95

respirator may be sufficient for small quantities, while a powered air-purifying respirator

(PAPR) may be required for larger amounts or in case of insufficient ventilation.[7][8]

Engineering Controls
Engineering controls are the primary means of minimizing exposure to hazardous substances.

Chemical Fume Hood: All manipulations of solid Vidofludimus and concentrated solutions

should be performed in a certified chemical fume hood to prevent the inhalation of dust or

vapors.[3]

Ventilation: The laboratory should have a well-maintained ventilation system that ensures a

negative pressure environment, preventing the escape of contaminants.
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Standard Operating Procedures for Vidofludimus
A clear and detailed workflow is essential for the safe handling of Vidofludimus from receipt to

disposal.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

The container should be dated upon arrival and again when opened.[9]

Store Vidofludimus in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[2]

The recommended storage temperature for the powder form is -20°C, and for solutions in

solvent is -80°C.[2]

Preparation and Weighing
Perform all weighing operations within a chemical fume hood or a containment glove box.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for handling

Vidofludimus.

Clean all equipment thoroughly after use.

Experimental Use
Handle all solutions and experimental setups within a chemical fume hood.

Avoid the formation of aerosols.

Do not eat, drink, or smoke in the laboratory where Vidofludimus is being handled.[2]

Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

Spill Management
In case of a spill, evacuate the area and prevent others from entering.
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Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For small spills of solid material, gently cover with a damp paper towel to avoid raising dust,

then carefully scoop into a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Thoroughly decontaminate the spill area with an appropriate solvent, followed by soap and

water.

Disposal
All waste contaminated with Vidofludimus, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous waste.

Dispose of contents and containers to an approved waste disposal plant.[2]

Do not dispose of Vidofludimus down the drain, as it is very toxic to aquatic life.[2]

First Aid Measures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Seek prompt medical attention.[2]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. If irritation persists, seek medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a poison center

or physician immediately.[2]

Quantitative Data for Vidofludimus
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The following table summarizes the key quantitative information for Vidofludimus.

Property Value Reference

Chemical Formula C20H18FNO4 [2]

Molecular Weight 355.36 g/mol [2]

CAS Number 717824-30-1 [2]

Storage Temperature
-20°C (powder), -80°C (in

solvent)
[2]

Safe Handling Workflow for Vidofludimus
The following diagram illustrates the logical workflow for the safe handling of Vidofludimus in a

laboratory setting.
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Caption: Workflow for the safe handling of Vidofludimus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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